Cas no 890955-34-7 (N-{2-2-(4-methoxyphenyl)-4-methyl-1,3-thiazol-5-ylethyl}-4-nitrobenzamide)

• Product Name: N-{2-2-(4-methoxyphenyl)-4-methyl-1,3-thiazol-5-ylethyl}-4-nitrobenzamide
• CAS No: 890955-34-7
• MF: C₂₀H₁₉N₃O₄S
• MW: 397.447563409805
• CID: 5512465
• Update Time: 2025-11-01

N-{2-2-(4-methoxyphenyl)-4-methyl-1,3-thiazol-5-ylethyl}-4-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[2-(4-methoxyphenyl)-4-methyl-1,3-thiazol-5-yl]ethyl]-4-nitrobenzamide
• N-{2-2-(4-methoxyphenyl)-4-methyl-1,3-thiazol-5-ylethyl}-4-nitrobenzamide

• Inchi： 1S/C20H19N3O4S/c1-13-18(28-20(22-13)15-5-9-17(27-2)10-6-15)11-12-21-19(24)14-3-7-16(8-4-14)23(25)26/h3-10H,11-12H2,1-2H3,(H,21,24)
• InChI Key： CTUNLPGDUSQYMB-UHFFFAOYSA-N
• SMILES： C(NCCC1SC(C2=CC=C(OC)C=C2)=NC=1C)(=O)C1=CC=C([N+]([O-])=O)C=C1

Additional information on N-{2-2-(4-methoxyphenyl)-4-methyl-1,3-thiazol-5-ylethyl}-4-nitrobenzamide

Professional Introduction to N-{2-2-(4-methoxyphenyl)-4-methyl-1,3-thiazol-5-ylethyl}-4-nitrobenzamide and CAS No. 890955-34-7

N-{2-2-(4-methoxyphenyl)-4-methyl-1,3-thiazol-5-ylethyl}-4-nitrobenzamide is a specialized chemical compound characterized by its intricate molecular structure and significant potential in pharmaceutical research. This compound, identified by the CAS number 890955-34-7, has garnered attention in the field of medicinal chemistry due to its unique structural features and biological activities. The presence of a benzamide moiety linked to a thiazole ring system, further substituted with a nitro group and an ethyl chain extending from a phenyl ring, contributes to its complex pharmacophoric properties.

The molecular architecture of N-{2-2-(4-methoxyphenyl)-4-methyl-1,3-thiazol-5-ylethyl}-4-nitrobenzamide is meticulously designed to interact with biological targets in a specific manner. The benzamide group is well-known for its role in drug design, often serving as a key pharmacophore in the development of bioactive molecules. Its ability to form hydrogen bonds and its stability under various physiological conditions make it an attractive scaffold for medicinal chemists. The nitro group appended to the benzene ring enhances the compound's electronic properties, potentially influencing its reactivity and binding affinity to biological targets.

One of the most intriguing aspects of this compound is its connection to the thiazole ring system. Thiazoles are heterocyclic compounds that have been extensively studied for their wide range of biological activities. They are particularly noted for their antimicrobial, antifungal, and anti-inflammatory properties. The incorporation of a 1,3-thiazole ring into the molecular framework of N-{2-2-(4-methoxyphenyl)-4-methyl-1,3-thiazol-5-ylethyl}-4-nitrobenzamide not only contributes to its structural complexity but also hinders potential degradation pathways, thereby enhancing its stability and bioavailability.

The ethyl chain extending from the phenyl ring adds another layer of complexity to the compound's pharmacological profile. This chain can modulate the compound's solubility and permeability across biological membranes, which are critical factors in drug absorption and distribution. Additionally, the ethyl group provides a site for further functionalization, allowing researchers to tailor the compound's properties for specific therapeutic applications.

Recent advancements in computational chemistry have enabled more accurate predictions of the biological activity of complex molecules like N-{2-2-(4-methoxyphenyl)-4-methyl-1,3-thiazol-5-ylethyl}-4-nitrobenzamide. Molecular docking studies have been particularly useful in understanding how this compound interacts with target proteins. These studies suggest that the benzamide moiety and the nitro group are key players in binding to specific enzymatic or receptor targets. The thiazole ring system further contributes to this interaction by forming critical hydrogen bonds and hydrophobic interactions.

The synthesis of N-{2-2-(4-methoxyphenyl)-4-methyl-1,3-thiazol-5-ylethyl}-4-nitrobenzamide involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques has allowed researchers to optimize these processes, making it feasible to produce larger quantities of the compound for further study. The introduction of protective groups during synthesis is crucial to prevent unwanted side reactions that could compromise the integrity of the final product.

In vitro studies have begun to unravel the potential therapeutic applications of N-{2-2-(4-methoxyphenyl)-4-methyl-1,3-thiazol-5-ylethyl}-4-nitrobenzamide. Initial results suggest that this compound exhibits promising activity against certain types of cancer cells by inhibiting key signaling pathways involved in cell proliferation and survival. Additionally, preliminary data indicate that it may have anti-inflammatory effects, making it a candidate for treating chronic inflammatory diseases.

The role of natural product-inspired scaffolds in drug discovery has been increasingly recognized in recent years. Compounds derived from natural sources often exhibit unique biological activities due to their complex structural motifs. N-{2-2-(4-methoxyphenyl)-4-methyl-1,3-thiazol-5-ylethyl}-4-nitrobenzamide shares some structural similarities with naturally occurring compounds known for their bioactivity. This similarity suggests that it may be possible to leverage existing knowledge about natural products to enhance the therapeutic potential of this synthetic molecule.

The development of novel drug candidates is a multi-faceted process that requires collaboration across various disciplines within the scientific community. Chemists play a crucial role in designing and synthesizing new molecules like N-{2-2-(4-methoxyphenyl)-4-methyl-1,3-thiazol-5-yethyl}-4-nitrobenzamide, while biologists focus on evaluating their biological activity through rigorous testing protocols. Pharmacologists bridge these two fields by translating preclinical findings into clinical applications that can benefit patients worldwide.

The future prospects for N-{2-2-(4-methoxyphenyl)-4-methyl-l,3-thiazol-l 5-yethyl}-l 4-nitrobenzamide are promising as ongoing research continues to uncover new insights into its pharmacological properties. Advances in drug delivery systems may also enhance its therapeutic efficacy by improving its bioavailability and target specificity. As our understanding of disease mechanisms evolves，this compound could emerge as a valuable tool in combating various medical conditions.